Cas no 5666-10-4 (3-ethyl-2,4-dimethylpyrrolidine)
5666-10-4 structure
Product Name:3-ethyl-2,4-dimethylpyrrolidine
3-ethyl-2,4-dimethylpyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- 3-ethyl-2,4-dimethylpyrrolidine
- AR-1F3054
- 2,4-dimethyl-3-ethylpyrrolidine
- NSC68324
- SureCN3671279
- CTK5A5519
- AC1L6P23
- 3-ethyl-2,4-dimethyl-pyrrolidine
- AKOS006359439
- 3-Aethyl-2,4-dimethyl-pyrrolidin
- AC1Q4VBT
- AR-1F3054; 2,4-dimethyl-3-ethylpyrrolidine; NSC68324; SureCN3671279; CTK5A5519; AC1L6P23; 3-ethyl-2,4-dimethyl-pyrrolidine; AKOS006359439; 3-Aethyl-2,4-dimethyl-pyrrolidin; AC1Q4VBT;
- starbld0034545
- SCHEMBL3671279
- DTXSID40290367
- NSC-68324
- 5666-10-4
-
- Inchi: 1S/C8H17N/c1-4-8-6(2)5-9-7(8)3/h6-9H,4-5H2,1-3H3
- InChI Key: GTDYINNWQOHUAH-UHFFFAOYSA-N
- SMILES: N1CC(C)C(CC)C1C
Computed Properties
- Exact Mass: 127.13621
- Monoisotopic Mass: 127.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 90.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 0.783
- Boiling Point: 142°C at 760 mmHg
- Flash Point: 29.1°C
- Refractive Index: 1.413
- PSA: 12.03
3-ethyl-2,4-dimethylpyrrolidine Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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